Methyl 1-thio-A-D-mannopyranoside

Specification

• Molecular Formula: C7H14O5S
• Molecular Weight: 210.25 g/mol
• IUPAC Name: 2-(hydroxymethyl)-6-methylsulfanyloxane-3,4,5-triol
• Standard InChI: InChI=1S/C7H14O5S/c1-13-7-6(11)5(10)4(9)3(2-8)12-7/h3-11H,2H2,1H3
• Standard InChI Key: LZFNFLTVAMOOPJ-UHFFFAOYSA-N
• SMILES: CSC1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: CSC1C(C(C(C(O1)CO)O)O)O

Introduction

Methyl 1-thio-alpha-D-mannopyranoside, with the molecular formula C7H14O5S, is a derivative of mannose, a naturally occurring sugar. This compound is of interest in biochemical and structural research due to its unique properties and applications. It is also known by its IUPAC name, 1-deoxy-1-methylsulfanyl-alpha-D-manno-hexopyranose.

Applications in Research

Methyl 1-thio-alpha-D-mannopyranoside is utilized in various research areas, including glycosylation studies and the synthesis of complex carbohydrates. Its thio group facilitates the formation of glycosidic bonds, making it a valuable tool in carbohydrate chemistry.

Methyl alpha-D-mannopyranoside

• Function: Methyl alpha-D-mannopyranoside is a competitor inhibitor for the binding of mannose by Escherichia coli and serves as a model substrate for studying glycosidase enzymes.

• Applications: It is used in enzyme assays to investigate kinetic properties and substrate specificity of alpha-mannosidases.

Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-alpha-D-mannopyranoside

• Function: This compound is a versatile building block in synthetic chemistry, aiding in the development of new glycosylation methods and the creation of glycosylated drug candidates.

• Applications: It is used in pharmaceutical development and biotechnology for producing glycoproteins.

Data Tables

Compound	Molecular Formula	Molecular Weight (g/mol)	Applications
Methyl 1-thio-alpha-D-mannopyranoside	C7H14O5S	210.25	Glycosylation studies, carbohydrate synthesis
Methyl alpha-D-mannopyranoside	C7H14O6	194.18	Enzyme assays, glycosidase studies
Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-alpha-D-mannopyranoside	C15H22O9S	378.4	Synthetic chemistry, pharmaceutical development